(4-((1H-imidazol-1-yl)methyl)phenyl)(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1,4-diazepan-1-yl)methanone hydrochloride

• IUPAC Name: [4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1,4-diazepan-1-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone;hydrochloride
• InChI: InChI=1S/C23H30N6O.ClH/c1-19-16-20(2)29(25-19)15-13-26-9-3-10-28(14-12-26)23(30)22-6-4-21(5-7-22)17-27-11-8-24-18-27;/h4-8,11,16,18H,3,9-10,12-15,17H2,1-2H3;1H
• InChI Key: NSBSBEXMHCCLMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CCCN(CC2)C(=O)C3=CC=C(C=C3)CN4C=CN=C4)C.Cl
• Molecular Formula: C23H31ClN6O
• Molecular Weight: 443.0 g/mol
• CAS No.: 1396874-61-5

Description

(4-((1H-imidazol-1-yl)methyl)phenyl)(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1,4-diazepan-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C23H31ClN6O and its molecular weight is 442.99. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activities

Pyrazole derivatives, including those with dimethyl-1H-pyrazol-1-yl and methanone groups, have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. For instance, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have shown promising results. Some synthesized compounds exhibited higher anticancer activity than the reference drug doxorubicin and demonstrated good to excellent antimicrobial activity against various pathogens (Hafez et al., 2016).

Potential Antipsychotic Agents

Compounds featuring the imidazol and pyrazol frameworks have been investigated for their potential as antipsychotic agents. A study described the synthesis and pharmacological evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, demonstrating that these compounds, like known antipsychotics, reduced spontaneous locomotion in mice without causing ataxia and did not bind to D2 dopamine receptors in vitro. This unique profile suggests potential applications in developing new antipsychotic medications without the common side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Antioxidant and Antimicrobial Activities

Another study focused on the synthesis and evaluation of new compounds for their antioxidant and antimicrobial activities. The research involved creating derivatives and assessing their effects against various pathogens, including Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. Some compounds displayed high activity, pointing to the potential use of these molecules in developing treatments or preventive strategies against infectious diseases and oxidative stress-related conditions (Bassyouni et al., 2012).